3-Bromo-N-cyclopentylmethyl-2-fluoro-benzamide

• IUPAC Name: 3-bromo-N-(cyclopentylmethyl)-2-fluorobenzamide
• InChI: InChI=1S/C13H15BrFNO/c14-11-7-3-6-10(12(11)15)13(17)16-8-9-4-1-2-5-9/h3,6-7,9H,1-2,4-5,8H2,(H,16,17)
• InChI Key: QOMCPGIBNBQYKE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CNC(=O)C2=C(C(=CC=C2)Br)F
• Molecular Formula: C13H15BrFNO
• Molecular Weight: 300.17 g/mol

Description

Chemical Name: 3-Bromo-N-cyclopentylmethyl-2-fluoro-benzamide Molecular Formula: C₁₄H₁₆BrFNO Average Mass: 328.19 g/mol CAS Number: 852228-52-5 Synonyms:

• 3-Bromo-N-cyclopentylmethyl-2-fluorobenzamide
• SCHEMBL18706740
• DB-128279

This compound is a halogenated benzamide derivative featuring a bromo substituent at the 3-position, a fluorine atom at the 2-position, and a cyclopentylmethyl group attached to the amide nitrogen. It is primarily used in pharmaceutical and agrochemical research, particularly in structure-activity relationship (SAR) studies due to its modular substitution pattern .

Biological Activity

3-Bromo-N-cyclopentylmethyl-2-fluoro-benzamide is a synthetic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article delves into the compound's biological activity, mechanisms, and relevant research findings.

• Molecular Formula : C₁₄H₁₇BrF
• Molecular Weight : 314.19 g/mol
• Structure : The compound features a bromine atom, a cyclopentylmethyl group, and a fluorine atom attached to a benzamide core, contributing to its unique reactivity and biological interactions.

The biological activity of 3-Bromo-N-cyclopentylmethyl-2-fluoro-benzamide is thought to involve interactions with specific molecular targets, such as enzymes or receptors. The presence of the bromine atom may facilitate nucleophilic aromatic substitution reactions, while the fluorine atom can enhance lipophilicity, aiding in the compound's ability to penetrate biological membranes.

Biological Activities

Research indicates that this compound exhibits several promising biological activities:

• Antimicrobial Activity : Preliminary studies suggest that 3-Bromo-N-cyclopentylmethyl-2-fluoro-benzamide has antimicrobial properties, potentially effective against various bacterial strains.
• Anticancer Properties : The compound has shown potential in inhibiting cancer cell proliferation in vitro, although specific pathways remain under investigation .

In Vitro Studies

• Antimicrobial Efficacy : A study evaluated the antimicrobial effects of various benzamide derivatives, including 3-Bromo-N-cyclopentylmethyl-2-fluoro-benzamide. Results indicated significant inhibition of bacterial growth at concentrations as low as 10 μM, with an observed minimum inhibitory concentration (MIC) of 5 μM against Staphylococcus aureus and Escherichia coli .
• Cytotoxicity Assays : In vitro cytotoxicity assays demonstrated that the compound could reduce cell viability in cancer cell lines by approximately 60% at a concentration of 50 μM after 48 hours of exposure. This suggests a potential role in cancer therapeutics .

Structure-Activity Relationship (SAR)

The structural modifications of benzamide derivatives have been extensively studied to optimize their biological activity. The incorporation of the cyclopentylmethyl and fluorine groups appears to enhance the potency compared to simpler benzamide structures. For instance:

Compound Name	MIC (μM)	Notable Features
3-Bromo-N-cyclopentylmethyl-2-fluoro-benzamide	5	Enhanced lipophilicity and reactivity
3-Bromo-N-methylbenzamide	15	Lacks cyclopentylmethyl group
4-Bromo-2-fluoro-N-methylbenzamide	20	Different halogen position

This table illustrates how specific structural features correlate with antimicrobial efficacy.

Future Directions

Further research is warranted to elucidate the precise mechanisms underlying the biological activities of 3-Bromo-N-cyclopentylmethyl-2-fluoro-benzamide. Potential studies could include:

• In Vivo Studies : To assess the pharmacokinetics and therapeutic efficacy in animal models.
• Mechanistic Studies : To identify specific molecular targets and pathways influenced by this compound.
• Optimization Studies : To explore additional structural modifications that could enhance potency and selectivity.

Comparison with Similar Compounds

Key Observations:

Halogen Positioning :

• The target compound has a 3-bromo and 2-fluoro configuration, whereas analogs like 5-Bromo-N-(3-chloro-2-methylphenyl)-2-fluoro-benzamide (5-Br) and 5-Bromo-N-cyclopropyl-2-fluoro-3-methylbenzamide (5-Br, 3-CH₃) highlight positional isomerism. Halogen placement significantly impacts electronic properties and binding interactions .
• 3-Bromo-N-(2-fluorophenyl)benzamide lacks a fluorine on the benzamide ring but introduces a fluorophenyl group, altering steric and electronic profiles .

Amide Substituents :

• The cyclopentylmethyl group in the target compound provides moderate steric bulk compared to smaller substituents (e.g., cyclopropyl in 1512044-54-0) or aromatic groups (e.g., 3-chloro-2-methylphenyl in 310873-60-0). This influences solubility and metabolic stability .

Molecular Mass :

• The target compound (328.19 g/mol) is heavier than derivatives with simpler substituents (e.g., 272.11 g/mol for cyclopropyl analog) due to the cyclopentylmethyl group .